Olean-12-ene-3β,28-diol diacetate
Olean-12-ene-3β,28-diol diacetate
Brand Name:
Vulcanchem
CAS No.:
1896-77-1
VCID:
VC0162411
InChI:
InChI=1S/C34H54O4/c1-22(35)37-21-34-18-16-29(3,4)20-25(34)24-10-11-27-31(7)14-13-28(38-23(2)36)30(5,6)26(31)12-15-33(27,9)32(24,8)17-19-34/h10,25-28H,11-21H2,1-9H3/t25-,26-,27+,28-,31-,32+,33+,34+/m0/s1
SMILES:
CC(=O)OCC12CCC(CC1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)OC(=O)C)C)(C)C
Molecular Formula:
C34H54O4
Molecular Weight:
526.8 g/mol
Olean-12-ene-3β,28-diol diacetate
CAS No.: 1896-77-1
Main Products
VCID: VC0162411
Molecular Formula: C34H54O4
Molecular Weight: 526.8 g/mol
CAS No. | 1896-77-1 |
---|---|
Product Name | Olean-12-ene-3β,28-diol diacetate |
Molecular Formula | C34H54O4 |
Molecular Weight | 526.8 g/mol |
IUPAC Name | [(4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-acetyloxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicen-4a-yl]methyl acetate |
Standard InChI | InChI=1S/C34H54O4/c1-22(35)37-21-34-18-16-29(3,4)20-25(34)24-10-11-27-31(7)14-13-28(38-23(2)36)30(5,6)26(31)12-15-33(27,9)32(24,8)17-19-34/h10,25-28H,11-21H2,1-9H3/t25-,26-,27+,28-,31-,32+,33+,34+/m0/s1 |
Standard InChIKey | DGYMSRDXTBOSQL-HYOGYQTGSA-N |
Isomeric SMILES | CC(=O)OC[C@@]12CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)OC(=O)C)C)C)[C@@H]1CC(CC2)(C)C)C |
SMILES | CC(=O)OCC12CCC(CC1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)OC(=O)C)C)(C)C |
Canonical SMILES | CC(=O)OCC12CCC(CC1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)OC(=O)C)C)(C)C |
PubChem Compound | 21633449 |
Last Modified | Nov 11 2021 |
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